![molecular formula C12H11FN2O2 B1273088 1-(2-Fluoro-5-nitrophenyl)-2,5-dimethylpyrrole CAS No. 465514-85-6](/img/structure/B1273088.png)
1-(2-Fluoro-5-nitrophenyl)-2,5-dimethylpyrrole
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Description
1-(2-Fluoro-5-nitrophenyl)-2,5-dimethylpyrrole (FNP) is an organic compound with various applications in the field of scientific research. It is used as a reagent in a number of chemical reactions and is also used as a fluorescent dye in analytical chemistry. FNP is also used as a fluorescent label in the study of enzyme kinetics and as a fluorescent probe in studies of membrane transport proteins.
Scientific Research Applications
Synthesis and Characterization
Synthesis and Reaction Studies : The compound is used in various synthesis reactions. For instance, 2-Fluoro-5-nitrobenzonitrile, an analogue in which the 2-nitro group is replaced by a cyano group, reacts with several amines and amino acids, including NH-heteroaromatic compounds (Wilshire, 1967).
Crystal Structure Analysis : The crystal structure of related compounds, like 2,5-dimethyl-3,4-diacetyl-1-(3-Nitrophenyl)pyrrol, has been analyzed, providing insights into molecular configuration (Zhuang Hong, 2000).
Molecular Structure and Energetics : The thermochemical and thermodynamic properties of related molecules like 2,5-dimethyl-1-(4-nitrophenyl)pyrrole have been explored using calorimetric techniques and molecular orbital calculations (da Silva & Santos, 2010).
Chemical Reactions and Properties
Nitrophenyl Derivatives : The study of nitrophenyl derivatives of pyrrole 2,5-diamides has shown color change and anion binding properties, indicating potential applications in chemical sensors (Camiolo et al., 2003).
Reactivity with Heterocycles : Nitrosoalkenes' reactivity towards compounds like dipyrromethanes, pyrrole, and 2,5-dimethylpyrrole has been studied, shedding light on possible synthetic pathways and mechanisms (Nunes et al., 2014).
Advanced Materials
Electrochromic Devices : A study explored the synthesis of conducting polymers from isomers related to 1-(4-nitrophenyl)-1H-pyrrole for potential use in electrochromic devices (Variş et al., 2006).
Paramagnetic Materials : Research into biradicals like 2’,5’-dimethyl-, 2’-fluoro-5’-methyl-, and 5’-fluoro-2’-methyl- biphenyl-3,5-diyl bis(tert-butyl nitroxides) has implications for creating paramagnetic materials from diamagnetic polymers (Yoshitake et al., 2016).
Imaging and Detection
PET Imaging : Synthesis of a fluorine-18-labeled bexarotene analogue for PET imaging indicates the compound's relevance in medical imaging technologies (Wang et al., 2014).
Single Molecule Detection : The use of charge transfer labels based on derivatives of 1-(4-nitrophenyl)-1H-pyrrole for detecting single molecule interactions in biological systems (Clair, 1997).
Properties
IUPAC Name |
1-(2-fluoro-5-nitrophenyl)-2,5-dimethylpyrrole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O2/c1-8-3-4-9(2)14(8)12-7-10(15(16)17)5-6-11(12)13/h3-7H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVOXWOJMSLDMME-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C2=C(C=CC(=C2)[N+](=O)[O-])F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00381745 |
Source
|
Record name | 1-(2-fluoro-5-nitrophenyl)-2,5-dimethylpyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00381745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
465514-85-6 |
Source
|
Record name | 1-(2-Fluoro-5-nitrophenyl)-2,5-dimethyl-1H-pyrrole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=465514-85-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-fluoro-5-nitrophenyl)-2,5-dimethylpyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00381745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 465514-85-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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